Cas no 2639461-66-6 (Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2639461-66-6
• MF: C₁₅H₁₅F₃N₂O₂S
• MW: 344.352012872696
• CID: 5643056
• PubChem ID: 165903384
• Update Time: 2025-05-24

Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782318
• 2639461-66-6
• tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C15H15F3N2O2S/c1-14(2,3)22-12(21)10-11(15(16,17)18)20-13(23-10)19-9-7-5-4-6-8-9/h4-8H,1-3H3,(H,19,20)
• InChI Key： RDTPFQFQDSYPRI-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC(C(F)(F)F)=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.08063339g/mol
• Monoisotopic Mass: 344.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate, also known by its CAS number 2639461-66-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are well-known for their unique electronic properties and versatile reactivity. The structure of this compound features a thiazole ring system substituted with a phenylamino group at position 2, a trifluoromethyl group at position 4, and a tert-butyl ester group at position 5. These substituents confer the molecule with distinct chemical and physical properties, making it an attractive candidate for advanced research and industrial applications.

The synthesis of Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems that enhance reaction rates while minimizing side products.

The electronic properties of this compound are heavily influenced by the electron-withdrawing trifluoromethyl group and the electron-donating phenylamino group. These substituents create a unique balance of electron density within the thiazole ring, which is critical for its reactivity in various chemical transformations. Recent studies have demonstrated that this compound can act as a versatile building block in the construction of advanced materials, such as organic semiconductors and functional polymers. Its ability to undergo post-synthetic modifications further expands its utility in material science applications.

In the field of pharmacology, Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has shown potential as a lead compound for drug discovery. Its structural features make it an ideal candidate for exploring bioactive molecules with specific therapeutic targets. For instance, researchers have investigated its ability to modulate enzyme activities and interact with cellular receptors. Preliminary results suggest that this compound may exhibit promising pharmacokinetic profiles, making it a valuable asset in early-stage drug development.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its stability, reactivity, and interaction patterns with biological systems. These insights have guided experimental designs and facilitated the identification of optimal conditions for its synthesis and utilization.

Recent breakthroughs in green chemistry have also influenced the development of sustainable methods for synthesizing this compound. Researchers are increasingly focusing on reducing waste generation and improving atom economy during its production process. The integration of biocatalysis and renewable feedstocks represents a promising avenue for achieving environmentally friendly synthesis routes.

In conclusion, Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a key player in driving innovation in materials science, pharmacology, and beyond.

For further exploration into this compound's properties and applications, researchers are encouraged to consult recent publications in reputable scientific journals or engage with experts in relevant fields.

Keywords: Tert-butyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate, CAS No: 2639461-66-6, Thiazole derivatives, Organic semiconductors, Drug discovery